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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B12436104

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,9-Caryolanediol 9-acetate is a sesquiterpenoid natural product belonging to the
caryophyllane class. Sesquiterpenoids are a diverse group of C15 isoprenoids widely
distributed in the plant kingdom, known for their significant biological activities. This technical
guide provides a comprehensive overview of the physicochemical properties of 1,9-
Caryolanediol 9-acetate, detailed experimental protocols for its isolation and characterization,
and insights into its potential biological significance.

Physicochemical Properties

The structural and physical characteristics of 1,9-Caryolanediol 9-acetate are fundamental to
its isolation, characterization, and potential applications in drug development. A summary of its
key physicochemical properties is presented in Table 1.

Data Presentation

Table 1: Physicochemical Properties of 1,9-Caryolanediol 9-acetate

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12436104?utm_src=pdf-interest
https://www.benchchem.com/product/b12436104?utm_src=pdf-body
https://www.benchchem.com/product/b12436104?utm_src=pdf-body
https://www.benchchem.com/product/b12436104?utm_src=pdf-body
https://www.benchchem.com/product/b12436104?utm_src=pdf-body
https://www.benchchem.com/product/b12436104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12436104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
[(AR,2S,5R,8S,9S)-1-hydroxy-
4,4,8-trimethyl-9-

IUPAC Name _ -
tricyclo[6.3.1.02,5]dodecanyl]
acetate

CAS Number 155488-34-9 [11[2113114]

Molecular Formula C17H2803 [2][4]

Molecular Weight 280.4 g/mol [5]

Physical Description Powder -

Boiling Point 353.3 £ 35.0 °C at 760 mmHg [5]

Density 1.1+0.1 g/cm3 [5]

Flash Point 135.3+18.7 °C [5]
Based on its chemical
structure, 1,9-Caryolanediol 9-
acetate is expected to be

Solubility soluble in organic solvents like Inferred
methanol, ethanol, chloroform,
and ethyl acetate, and
sparingly soluble in water.
CC(=0O)O[C@H]1CcC[C@@]2(

SMILES O)C[C@]1(C)CC[C@@H]1[C [4]
@@H]2CC1(C)C
InChl=1S/C17H2803/c1-

InChl 11(18)20-14-6-8-17(4,19)9- [5]

12(14)10-13-5-7-16(13,2)3

Experimental Protocols

The following section outlines detailed methodologies for the isolation and characterization of

1,9-Caryolanediol 9-acetate from a natural source, based on established protocols for

caryophyllane sesquiterpenoids.
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Isolation of 1,9-Caryolanediol 9-acetate

The isolation of caryophyllane sesquiterpenoids typically involves extraction from a plant

source followed by chromatographic separation.

Workflow for Isolation
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(Plant Material (e.g., leaves, stems))

i

Solvent Extraction
(e.g., with methanol or ethanol)
Giltration and Concentratior)
Column Chromatography
(Silica Gel)

Eluted Fractions

C’hin Layer Chromatography (TLCD

Analysis of Fractions

Combine fractions
with similar profiles

Preparative High-Performance
Ligquid Chromatography (HPLC)

i

Qsolated 1,9-Caryolanediol 9-acetate)
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Isolated Compound

Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR)
[ (e.g., ESI-MS) Infrared (IR) Spectroscopy (*H, 13C, COSY, HSQC, HMBC)

:

Determine Molecular Eormula Identify Functional Groups Elucidate 2D Structure and
(e.g., -OH, C=0) Relative Stereochemistry

Confirmed Structure of
1,9-Caryolanediol 9-acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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